Cas no 119584-65-5 (1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione)

1,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione is a heterocyclic compound featuring a fused imidazole-diazepine core structure. This bicyclic framework is of interest in medicinal chemistry due to its potential as a pharmacophore for biologically active molecules. The compound's rigid, planar conformation and nitrogen-rich architecture make it a versatile intermediate for synthesizing ligands targeting central nervous system (CNS) receptors or enzyme inhibitors. Its diketone functionality offers sites for further derivatization, enabling the exploration of structure-activity relationships. The compound's stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthetic routes. Researchers value this scaffold for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for drug-like properties.
1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione structure
119584-65-5 structure
Product Name:1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione
CAS No:119584-65-5
MF:C6H6N4O2
MW:166.13744020462
CID:132223
PubChem ID:362126
Update Time:2025-10-28

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Chemical and Physical Properties

Names and Identifiers

    • Imidazo[4,5-e][1,4]diazepine-5,8-dione,3,4,6,7-tetrahydro-
    • 1,4,6,7-TETRAHYDROIMIDAZO[4,5-E][1,4]DIAZEPINE-5,8-DIONE
    • 4,5,7,8-Tetrahydro-6H-imidazo[4,5-e][1,4]diazepine-5,8-dione
    • 4,5,7,8-Tetrahydro-6H-imidazo< 4,5-e> < 1,4> diazepine-5,8-dione
    • AC1L7K3B
    • AC1Q6GTV
    • ACMC-20mogb
    • Ambpe2010339
    • NSC625659
    • Oprea1_679695
    • SureCN5746031
    • Imidazo[4,5-e][1,4]diazepine-5,8-dione, 1,4,6,7-tetrahydro-
    • SCHEMBL5746031
    • AKOS006346293
    • 119584-65-5
    • CS-0338816
    • 3,4,6,7-Tetrahydroimidazo[4,5-e][1,4]diazepine-5,8-dione
    • FXQGXBGGCANVFZ-UHFFFAOYSA-N
    • CHEMBL1965615
    • NSC-625659
    • DTXSID60327003
    • 3H,4H,5H,6H,7H,8H-imidazo[4,5-e][1,4]diazepine-5,8-dione
    • FT-0684456
    • Imidazo[4,5-e][1,4]diazepine-5,8-dione, 3,4,6,7-tetrahydro-
    • NCI60_008022
    • 1,4,6,7-Tetrahydroimidazo[4,5-E][1,4]diazepine-5,8-dione #
    • 1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione
    • MDL: MFCD01208156
    • Inchi: 1S/C6H6N4O2/c11-3-1-7-6(12)4-5(10-3)9-2-8-4/h2H,1H2,(H,7,12)(H,8,9)(H,10,11)
    • InChI Key: FXQGXBGGCANVFZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2)NC(CN1)=O

Computed Properties

  • Exact Mass: 166.04918
  • Monoisotopic Mass: 166.04907545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 86.9Ų

Experimental Properties

  • PSA: 86.88

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Security Information

  • HazardClass:IRRITANT

1,4,6,7-Tetrahydroimidazo4,5-e1,4diazepine-5,8-dione Pricemore >>

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